1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone]

• IUPAC Name: 3-(2-pyridin-2-ylethyldiazenyl)-1H-indol-2-ol
• InChI: InChI=1S/C15H14N4O/c20-15-14(12-6-1-2-7-13(12)18-15)19-17-10-8-11-5-3-4-9-16-11/h1-7,9,18,20H,8,10H2
• InChI Key: YKIZYCGJHLXYAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)N=NCCC3=CC=CC=N3
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone] is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone] is not fully understood. However, studies have suggested that the compound may exert its effects through the inhibition of various enzymes and signaling pathways involved in cancer cell growth and survival, as well as the modulation of neurotransmitter receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone] can induce apoptosis in cancer cells, inhibit cancer cell growth, and protect neurons from oxidative stress. The compound has also been shown to modulate the activity of various enzymes and signaling pathways involved in cancer cell growth and survival, as well as the activity of neurotransmitter receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone] in lab experiments is its potential as a lead compound for the development of new drugs. Another advantage is its ability to inhibit cancer cell growth and induce apoptosis. However, one limitation of using the compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for the study of 1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone]. One direction is the development of new drugs based on the compound's structure and activity. Another direction is the investigation of the compound's potential as a neuroprotective agent in neurodegenerative diseases. Additionally, the compound's activity in modulating neurotransmitter receptors in the brain could be further studied for potential applications in the treatment of psychiatric disorders. Further research is also needed to fully understand the mechanism of action of the compound and its effects on various enzymes and signaling pathways.
In conclusion, 1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone] is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's potential and its role in various fields.

Scientific Research Applications

1H-indole-2,3-dione 3-[(2-pyridin-2-ylethyl)hydrazone] has been studied for its potential applications in various fields, including cancer research, neuroscience, and medicinal chemistry. In cancer research, the compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, the compound has been studied for its potential as a neuroprotective agent. In medicinal chemistry, the compound has been investigated for its potential as a lead compound for the development of new drugs.